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Compound of Interest

Compound Name: NOC-5

Cat. No.: B11749727 Get Quote

This guide provides a detailed overview of the core mechanism of action of NOC-5, a widely

used nitric oxide (NO) donor in biomedical research. It is intended for researchers, scientists,

and drug development professionals, offering in-depth information on its chemical properties,

primary signaling pathways, and relevant experimental protocols.

Introduction to NOC-5
NOC-5, with the chemical name 3-[2-hydroxy-1-(1-methylethyl)-2-nitrosohydrazinyl]-1-

propanamine, is a stable NO-amine complex that spontaneously releases nitric oxide under

physiological conditions without the need for cofactors.[1] This property makes it a valuable tool

for studying the diverse physiological and pathological roles of NO, including its functions in

vasodilation, neurotransmission, and the immune response.[2]

Physicochemical Properties and NO Release
Kinetics
NOC-5 is a white, crystalline solid that is soluble in aqueous solutions, particularly alkaline

solutions (pH ≥10.0), which enhance its stability.[3][4] Under physiological conditions (pH 7.4),

NOC-5 decomposes to release two equivalents of nitric oxide.[1] The release of NO begins

immediately upon addition to a sample solution.[5]
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The following table summarizes key quantitative parameters of NOC-5, providing a basis for

experimental design and interpretation.

Parameter Value Conditions Reference(s)

Molecular Formula C₆H₁₆N₄O₂ - [1]

Molecular Weight 176.22 g/mol - [4]

Half-life (t½) 93 minutes 22°C in PBS (pH 7.4) [1][3]

Purity ≥98% - [1]

λmax 251 nm - [1]

Nitric Oxide Release Profile
Studies using NO-sensitive microsensors have characterized the temporal release profile of

NOC-5. Freshly prepared NOC-5 solutions exhibit a rapid increase in NO release, which then

decays over time. The stability of the stock solution significantly impacts the amount of NO

released. It is recommended to use fresh solutions for experiments, as the NO-releasing

capacity of NOC-5 solutions diminishes substantially over consecutive days, even when stored

at -20°C.[6]

Primary Mechanism of Action: The sGC-cGMP
Signaling Pathway
The principal mechanism through which NOC-5 exerts its biological effects is via the activation

of the soluble guanylate cyclase (sGC) signaling pathway.[7] This pathway is central to many of

the physiological roles of nitric oxide.

Signaling Cascade:
NO Diffusion: Being a small, lipophilic molecule, NO released from NOC-5 readily diffuses

across cell membranes into target cells.[8]

sGC Activation: Inside the cell, NO binds to the heme prosthetic group of soluble guanylate

cyclase (sGC), a heterodimeric enzyme.[7][9] This binding induces a conformational change
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in sGC, leading to its activation.[7]

cGMP Synthesis: Activated sGC catalyzes the conversion of guanosine triphosphate (GTP)

to cyclic guanosine monophosphate (cGMP).[10]

Downstream Effectors: cGMP acts as a second messenger and activates several

downstream targets, including:

cGMP-dependent protein kinases (PKG): These kinases phosphorylate various substrate

proteins, leading to a cascade of cellular responses.

cGMP-gated ion channels: These channels are directly modulated by cGMP, altering ion

flow across the cell membrane.

Phosphodiesterases (PDEs): cGMP can regulate the activity of PDEs, which are enzymes

that hydrolyze cyclic nucleotides, thus providing a feedback mechanism.[7]

The activation of this pathway ultimately leads to various cellular responses, such as smooth

muscle relaxation (vasodilation), inhibition of platelet aggregation, and modulation of

neurotransmission.[11]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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